Cas no 1376256-46-0 (2-(3-Bromophenyl)-1,1,1-trifluoropropan-2-yl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(3-Bromophenyl)-1,1,1-trifluoropropan-2-yl 6-chloropyridine-3-carboxylate
• CAS No: 1376256-46-0
• MF: C₁₅H₁₀BrClF₃NO₂
• MW: 408.597612857819
• CID: 6559301
• PubChem ID: 72111939
• Update Time: 2024-01-13

2-(3-Bromophenyl)-1,1,1-trifluoropropan-2-yl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z1317697983
• AKOS033253910
• EN300-26592097
• 1376256-46-0
• 2-(3-bromophenyl)-1,1,1-trifluoropropan-2-yl 6-chloropyridine-3-carboxylate
• 2-(3-Bromophenyl)-1,1,1-trifluoropropan-2-yl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H10BrClF3NO2/c1-14(15(18,19)20,10-3-2-4-11(16)7-10)23-13(22)9-5-6-12(17)21-8-9/h2-8H,1H3
• InChI Key： LIQUFTNVWOZCTC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C(F)(F)F)OC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 406.95355g/mol
• Monoisotopic Mass: 406.95355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls